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Compound of Interest

Compound Name: L-693989

Cat. No.: B15582021 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) containing detailed disposal instructions for L-
693989 is not readily available in the public domain. The following procedures are based on

general best practices for the disposal of research-grade chemical compounds and should be

superseded by the specific guidelines and regulations of your institution's Environmental Health

and Safety (EHS) department. Always consult with your institution's EHS office for definitive

disposal protocols.

L-693989 is described as a novel and potent pneumocandin intended for research use only.[1]

As with any research chemical, it should be handled with care, and waste should be managed

as potentially hazardous. The disposal process must prioritize safety and regulatory

compliance to minimize environmental impact and personnel exposure.

Key Properties of L-693989
The following table summarizes the known properties of L-693989 relevant to its handling and

storage.
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Property Data

Chemical Nature A novel and potent pneumocandin.

CAS Number 138661-20-8

Form Powder

Storage (Powder) -20°C for 3 years; 4°C for 2 years.

Storage (Solvent) -80°C for 6 months; -20°C for 1 month.

Intended Use Research use only; not for human use.[1]

Solubility Soluble in DMSO.[1]

Shipping Condition
Shipped at room temperature, stable for several

days at ambient temperature.[1]

Experimental Protocol: Best Practices for L-693989
Disposal
The following protocol outlines a general, step-by-step procedure for the disposal of L-693989
waste, including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-

resistant gloves (such as nitrile gloves), when handling L-693989 waste.

Conduct all waste handling and segregation activities within a certified chemical fume hood

to prevent inhalation of any dust or aerosols.

An eye wash station should be accessible.[2]

2. Waste Segregation:

Solid Waste:
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Collect unused or expired L-693989 powder, along with any grossly contaminated items

(e.g., weigh boats, contaminated paper towels), in a dedicated, sealed, and clearly labeled

hazardous waste container.

Do not mix with other waste streams unless directed by your institution's EHS guidelines.

[2]

Liquid Waste:

Collect solutions containing L-693989 in a dedicated, leak-proof, and sealed hazardous

waste container.

If L-693989 is dissolved in a solvent such as DMSO, the waste should be treated as both

chemically and potentially biologically hazardous, depending on the nature of the

experiment.

Do not pour L-693989 solutions down the drain.[3]

Sharps Waste:

Any sharps (e.g., needles, syringes, pipette tips) contaminated with L-693989 should be

placed in a designated sharps container that is puncture-resistant and leak-proof.[3]

3. Waste Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("L-693989"), the solvent(s) used, and the approximate concentration and

volume.

Include the date of waste accumulation and the name of the principal investigator or lab

group.

4. Storage of Waste:

Store sealed hazardous waste containers in a designated, secure satellite accumulation area

within the laboratory.

Ensure that the storage area is away from ignition sources and incompatible materials.[4]
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Follow your institution's guidelines for the maximum allowable volume of waste and the

timeframe for its removal.

5. Disposal and Decontamination:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department. They will ensure it is transported to a licensed hazardous waste disposal facility.

All non-disposable labware that has come into contact with L-693989 should be

decontaminated. A common procedure is to rinse the equipment multiple times with an

appropriate solvent (such as ethanol or isopropanol), collecting the rinsate as hazardous

waste, followed by a thorough washing with soap and water.

Logical Workflow for L-693989 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of L-693989 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of L-693989 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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